BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling D-
(+)-Glucono-1,5-lactone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-(+)-Glucono-1,5-lactone

Cat. No.: B1210275

Essential Safety and Handling Guide for D-(+)-
Glucono-1,5-lactone

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling D-(+)-Glucono-1,5-
lactone in a laboratory setting. Adherence to these procedures is critical for ensuring personal
safety and maintaining a secure research environment.

D-(+)-Glucono-1,5-lactone is a white, crystalline, odorless solid. While it is not classified as a
hazardous substance according to the Globally Harmonized System (GHS), proper handling
and personal protective equipment are necessary to minimize potential irritation and ensure
safe laboratory practices.[1][2][3] May form an explosible dust-air mixture if dispersed in the air.

[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
D-(+)-Glucono-1,5-lactone.
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Personal Protective o
Body Part _ Specifications & Use Cases
Equipment

o To be worn where there is a
Safety glasses with side- ] ]
Eyes/Face risk of eye contact with dust

shields or Goggles )
particles.[1][3]

Recommended for prolonged
Hands Chemical-resistant gloves use or when skin contact is
likely.[3][4]

Long-sleeved clothing, )
Body ) ] To prevent skin exposure.[1][2]
Chemical-resistant apron

Required if user operations
Resnirat Effective dust mask or generate dust, fumes, or mist,
espiratory ) ) ]
respirator with dust filter or for large-scale or

emergency use.[1][2]

Safe Handling and Disposal Workflow

The following diagram outlines the standard operating procedure for the safe handling of D-(+)-
Glucono-1,5-lactone, from initial preparation to final disposal.
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Safe handling workflow for D-(+)-Glucono-1,5-lactone.
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Experimental Protocols

General Handling Procedures:

o Ventilation: Always handle D-(+)-Glucono-1,5-lactone in a well-ventilated area to keep
airborne concentrations low.[5] If operations are likely to generate dust, use a fume hood.[1]

e Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid
material.[6]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling.[7]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
place, away from incompatible materials such as strong oxidizing agents and strong bases.
[2][8] The material is sensitive to moisture and light.[2][8]

Spill Response:

o Minor Spills: For small spills, sweep up the material, taking care to avoid generating dust,
and place it into a suitable container for disposal.[7]

o Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.
[7] Prevent the spillage from entering drains or waterways.[7]

Disposal Plan:

o Waste Disposal: Dispose of unused material and contaminated packaging in accordance
with federal, state, and local regulations.[1] Consult with your institution's environmental
health and safety office for specific guidance.

o Contaminated Packaging: Empty containers should be taken for local recycling, recovery, or
waste disposal.[1] Do not re-use empty containers.[2]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek medical attention if irritation persists.
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o Skin Contact: Wash off with soap and plenty of water.[1] Remove contaminated clothing. Get
medical attention if irritation develops.

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention if
symptoms occur.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and drink 2-4 cupfuls of milk or water.[5] Seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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